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Compound of Interest

Compound Name:
6-bromo-N,N-dimethylpyridin-2-

amine

Cat. No.: B173428 Get Quote

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and a generalized synthetic approach for 6-bromo-N,N-
dimethylpyridin-2-amine, a substituted pyridine derivative of interest to researchers and

professionals in the fields of medicinal chemistry and drug development.

Core Molecular Information
6-bromo-N,N-dimethylpyridin-2-amine is a halogenated aminopyridine. Its structure features

a pyridine ring substituted with a bromine atom at the 6-position and a dimethylamino group at

the 2-position. This arrangement of functional groups makes it a versatile building block in

organic synthesis, particularly for the development of novel pharmaceutical agents.

Molecular Structure and Weight
The fundamental characteristics of 6-bromo-N,N-dimethylpyridin-2-amine are summarized in

the table below. The molecular formula is C7H9BrN2, and it has a molecular weight of

approximately 201.07 g/mol .[1][2] The IUPAC name for this compound is 6-bromo-N,N-

dimethyl-2-pyridinamine.[1]
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Property Value Reference

Molecular Formula C7H9BrN2

Molecular Weight 201.07 g/mol [1][2]

CAS Number 112575-13-0 [1]

IUPAC Name
6-bromo-N,N-dimethyl-2-

pyridinamine
[1]

SMILES CN(C)C1=NC(Br)=CC=C1

Physical Form Liquid [1]

Purity 95% - 98% [1]

Storage Conditions
2-8 °C or Inert atmosphere,

room temperature
[1]

InChI
1S/C7H9BrN2/c1-10(2)7-5-3-

4-6(8)9-7/h3-5H,1-2H3
[1]

InChIKey
MIOQBSPUPLFYHC-

UHFFFAOYSA-N
[1]

Molecular Structure Visualization
The following diagram illustrates the two-dimensional chemical structure of 6-bromo-N,N-
dimethylpyridin-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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